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Compound of Interest

Compound Name: T-butyldimethylsilane

Cat. No.: B1241148 Get Quote

An In-depth Technical Guide for Scientists and Drug Development Professionals

T-butyldimethylsilane, a member of the organosilane family, is a versatile reagent in organic

synthesis, primarily utilized as a protecting group for hydroxyl functionalities. Its stability and

ease of use have made it a valuable tool in the synthesis of complex molecules within the

pharmaceutical and materials science sectors. However, its chemical properties also present

significant hazards that necessitate a thorough understanding and implementation of stringent

safety protocols. This guide provides a detailed overview of the safety data and hazards

associated with T-butyldimethylsilane, tailored for professionals in research and

development.

Core Safety and Hazard Data
The following tables summarize the key quantitative data for T-butyldimethylsilane, compiled

from various safety data sheets (SDS).

Physical and Chemical Properties
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Property Value Source

CAS Number 29681-57-0

Molecular Formula C₆H₁₆Si

Molecular Weight 116.28 g/mol

Appearance
Colorless to almost colorless

clear liquid

Boiling Point 81-83 °C (lit.)

Density 0.701 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.40 (lit.)

Flash Point -11 °C (12.2 °F) - closed cup

GHS Hazard Classification and Statements
Classification Hazard Statement GHS Pictogram Signal Word

Flammable Liquids

(Category 2)

H225: Highly

flammable liquid and

vapor.

🔥 Danger

Skin Irritation

(Category 2)

H315: Causes skin

irritation.
❗ Danger

Eye Irritation

(Category 2)

H319: Causes serious

eye irritation.
❗ Danger

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation.
❗ Danger

Experimental Protocols for Hazard Determination
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The hazard classifications presented in the Safety Data Sheet are derived from standardized

experimental protocols. For researchers, understanding the basis of these classifications is

crucial for a comprehensive risk assessment. The following are representative methodologies

for determining the key hazards of T-butyldimethylsilane.

Flammability: Flash Point Determination
The flash point of a volatile liquid is determined using a closed-cup method, such as the one

described in ASTM D93, Standard Test Methods for Flash Point by Pensky-Martens Closed

Cup Tester.

Principle: A sample of the liquid is introduced into a test cup and heated at a controlled rate

with continuous stirring. An ignition source is periodically directed into the vapor space of the

cup. The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.

Apparatus: The Pensky-Martens closed-cup tester consists of a brass test cup with a tightly

fitting lid that incorporates a stirring device, a port for the ignition source, and a thermometer.

The apparatus can be manual or automated.

Procedure (Abbreviated):

The test cup is filled with the sample to a specified level.

The lid is secured, and the sample is heated and stirred at a prescribed rate.

At regular temperature intervals, the ignition source is applied.

The temperature at which a distinct flash is observed is recorded as the flash point.

Toxicological Hazard Determination
Toxicological data for chemical substances are typically generated following the internationally

recognized OECD Guidelines for the Testing of Chemicals. These guidelines provide

standardized procedures for assessing various health effects.

While specific LD50 data for T-butyldimethylsilane is not readily available in the provided

search results, the general methodology for its determination is outlined in OECD Test

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1241148?utm_src=pdf-body
https://www.benchchem.com/product/b1241148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Guideline 425: Acute Oral Toxicity: Up-and-Down Procedure.

Principle: This method involves the sequential dosing of animals, typically rodents, with the

test substance. The dose for each subsequent animal is adjusted up or down depending on

the outcome for the previously dosed animal. This approach minimizes the number of

animals required to estimate the LD50 (the dose lethal to 50% of the test population).

Procedure (Abbreviated):

A starting dose is selected based on available information or a sighting study.

A single animal is dosed. If the animal survives, the next animal is given a higher dose. If it

dies, the next animal receives a lower dose.

This sequential dosing continues until a stopping criterion is met.

The LD50 is then calculated from the pattern of outcomes using a maximum likelihood

method.

Animals are observed for signs of toxicity and mortality for a defined period.

The potential for T-butyldimethylsilane to cause skin and eye irritation is assessed using

methods such as those described in OECD Test Guideline 404 (Acute Dermal

Irritation/Corrosion) and OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

Principle (Skin Irritation): A small amount of the substance is applied to a shaved patch of

skin on a test animal (typically a rabbit). The site is observed for signs of erythema (redness)

and edema (swelling) at specified intervals.

Principle (Eye Irritation): A small amount of the substance is instilled into one eye of a test

animal. The eye is examined for effects on the cornea, iris, and conjunctiva at specific time

points.

Safety Workflows and Logical Relationships
Effective management of the risks associated with T-butyldimethylsilane requires clear and

logical procedures for handling, storage, and emergencies. The following diagrams, generated

using the DOT language, illustrate key safety workflows.
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Chemical Incident
(Spill, Fire, or Exposure)

Assess the Situation
(Identify the chemical, size of spill, immediate dangers)

Evacuate Immediate Area

Notify Emergency Services
and Lab Supervisor

Spill Response Fire Response Exposure Response

Contain the Spill
(Use inert absorbent material)

Extinguish Fire
(Use dry chemical, CO2, or foam)

Administer First Aid

Clean Up Spill
(Use non-sparking tools)

Decontaminate Area

Complete Incident Report

Dispose of Waste
(Follow hazardous waste protocols)

End

Click to download full resolution via product page

Caption: Emergency response workflow for incidents involving T-butyldimethylsilane.
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Small Spill of
T-butyldimethylsilane Detected

Ensure Adequate Ventilation
(Work in a fume hood)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Remove All Ignition Sources

Contain the Spill
(Use absorbent pads or sand)

Absorb the Spilled Material

Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed Container
for Hazardous Waste

Clean the Spill Area
with a suitable solvent

Dispose of Waste
According to Regulations

Spill Cleanup Complete
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To cite this document: BenchChem. [T-butyldimethylsilane: A Comprehensive Safety and
Hazards Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241148#t-butyldimethylsilane-safety-data-sheet-
sds-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1241148#t-butyldimethylsilane-safety-data-sheet-sds-and-hazards
https://www.benchchem.com/product/b1241148#t-butyldimethylsilane-safety-data-sheet-sds-and-hazards
https://www.benchchem.com/product/b1241148#t-butyldimethylsilane-safety-data-sheet-sds-and-hazards
https://www.benchchem.com/product/b1241148#t-butyldimethylsilane-safety-data-sheet-sds-and-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1241148?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

